Cas no 63555-51-1 (1-Propanesulfonic acid, 3-[(6-hydroxyhexyl)amino]-)

1-Propanesulfonic acid, 3-[(6-hydroxyhexyl)amino]- structure
63555-51-1 structure
Product Name:1-Propanesulfonic acid, 3-[(6-hydroxyhexyl)amino]-
CAS No:63555-51-1
MF:C9H21NO4S
MW:239.332341909409
CID:1653375
PubChem ID:18360628
Update Time:2025-04-21

1-Propanesulfonic acid, 3-[(6-hydroxyhexyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanesulfonic acid, 3-[(6-hydroxyhexyl)amino]-
    • 3-(6-hydroxyhexylamino)propane-1-sulfonic acid
    • SCHEMBL917692
    • DTXSID80593102
    • 3-[(6-HYDROXYHEXYL)AMINO]PROPANE-1-SULFONIC ACID
    • 63555-51-1
    • Inchi: 1S/C9H21NO4S/c11-8-4-2-1-3-6-10-7-5-9-15(12,13)14/h10-11H,1-9H2,(H,12,13,14)
    • InChI Key: JHSJAQIJFMKGTA-UHFFFAOYSA-N
    • SMILES: S(CCCNCCCCCCO)(=O)(=O)O

Computed Properties

  • Exact Mass: 239.11923
  • Monoisotopic Mass: 239.11912932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 95Ų

Experimental Properties

  • PSA: 86.63
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen